Cas no 189828-67-9 (Ethanone,1-(5,6-dihydroxy-2-methyl-3-benzofuranyl)-)

Ethanone,1-(5,6-dihydroxy-2-methyl-3-benzofuranyl)- structure
189828-67-9 structure
Product Name:Ethanone,1-(5,6-dihydroxy-2-methyl-3-benzofuranyl)-
CAS No:189828-67-9
MF:C11H10O4
MW:206.194703578949
CID:115717
PubChem ID:11579343
Update Time:2025-04-18

Ethanone,1-(5,6-dihydroxy-2-methyl-3-benzofuranyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(5,6-dihydroxy-2-methyl-3-benzofuranyl)-
    • Ethanone, 1-(5,6-dihydroxy-2-methyl-3-benzofuranyl)- (9CI)
    • 1-(5,6-Dihydroxy-2-methylbenzofuran-3-yl)ethanone
    • 1-(5,6-DIHYDROXY-2-METHYL-1-BENZOFURAN-3-YL)ETHANONE
    • 189828-67-9
    • Inchi: 1S/C11H10O4/c1-5(12)11-6(2)15-10-4-9(14)8(13)3-7(10)11/h3-4,13-14H,1-2H3
    • InChI Key: HSWRQRBMNFLILB-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C(C)=O)C2C=C(C(=CC1=2)O)O

Computed Properties

  • Exact Mass: 206.0579
  • Monoisotopic Mass: 206.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 70.7Ų

Experimental Properties

  • PSA: 70.67
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